Protective mechanisms of Zanthoxylum bungeanum essential oil on DSS-induced ulcerative colitis in mice based on a colonic mucosal transcriptomic approach
Food & Function Pub Date: 2022-07-20 DOI: 10.1039/D1FO04323D
Abstract
The ameliorative effects on ulcerative colitis (UC) as well as the related mechanisms of the essential oil derived from the edible herb Zanthoxylum bungeanum Maxim (ZBEO) have been demonstrated herein. Based on GC-MS analysis, 45 volatile compounds in ZBEO were determined for its quality control. In vitro studies showed that after pretreatment with ZBEO, the disordered expression levels of pro-inflammatory cytokines (TNF-α, IL-6, and IL-1β) and an anti-inflammatory cytokine (IL-10) on colon epithelial NCM460 cells induced by lipopolysaccharide (LPS) could be reversed. Additionally, oral administration of ZBEO significantly alleviated colitis in dextran sulfate sodium (DSS)-induced UC mice, including body weight loss, colon length shortening, disease activity index and colonic pathological damage. Furthermore, to uncover the anti-UC mechanisms of ZBEO, analysis of transcriptomes by next-generation sequencing technology was performed to explore the RNA genetic variation on colon tissues. Based on GO analysis and KEGG pathway analysis, a series of genetic pathways involved in the protective role of ZBEO against UC were determined. As a result, ZBEO treatment could decrease the expression of VCAM-1, TLR8, IL-1β and IL-11 mRNA as verified by qRT-PCR, which are involved in these potential genetic pathways. In conclusion, ZBEO administration would be a medicinal or dietary supplementation strategy for ulcerative colitis treatment.
Recommended Literature
- [1] C2-Alkenylation of N-heteroaromatic compounds via Brønsted acid catalysis†
- [2] Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
- [3] Bridging the immiscibility of an all-fluoride fire extinguishant with highly-fluorinated electrolytes toward safe sodium metal batteries†
- [4] Autocatalysis in liquid/liquid surfactant transfer
- [5] Cell-mimic polymersome-shielded islets for long-term immune protection of neonatal porcine islet-like cell clusters†
- [6] Capture of actinides (Th4+, [UO2]2+) and surrogating lanthanide (Nd3+) in porous metal–organic framework MIL-100(Al) from water: selectivity and imaging of embedded nanoparticles†‡
- [7] Cancer theranostic platforms based on injectable polymer hydrogels
- [8] Attitudes and beliefs of French consumers towards innovative food products that mix dairy and plant-based components
- [9] Buckybowl polymers: synthesis of corannulene-containing polymers through post-polymerization modification strategy†
- [10] Bronze, silver and gold: functionalized group 11 organotin sulfide clusters†
